3-{[(3-Chloro-1,4-dioxo-1,4-dihydro-2-naphthalenyl)amino]methyl}-1-methylpyridinium iodide

• IUPAC Name: 2-chloro-3-[(1-methylpyridin-1-ium-3-yl)methylamino]naphthalene-1,4-dione;iodide
• InChI: InChI=1S/C17H13ClN2O2.HI/c1-20-8-4-5-11(10-20)9-19-15-14(18)16(21)12-6-2-3-7-13(12)17(15)22;/h2-8,10H,9H2,1H3;1H
• InChI Key: JBLIUSLHEPKEOK-UHFFFAOYSA-N
• Canonical SMILES: C[N+]1=CC=CC(=C1)CNC2=C(C(=O)C3=CC=CC=C3C2=O)Cl.[I-]
• Molecular Formula: C17H14ClIN2O2
• Molecular Weight: 440.7 g/mol

Description

This compound is a unique chemical with the CAS number 1025756-87-9. It’s important to note that this product is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Antibacterial and Antifungal Activities

. This makes it a potential candidate for the development of new antimicrobial drugs.

Antitumoral Properties

. This suggests that it could be used in the development of new cancer treatments.

ATP-sensitive Potassium Channel Activation

. This could have implications in the treatment of diseases related to potassium channels.

Dehydrating Agent

. This property could be useful in various chemical reactions and syntheses.

Cross-linking Agent

. This could be particularly useful in tissue engineering and regenerative medicine.

Synthesis of Nitrogen Naphthoquinones Derivatives

. These derivatives could have various biological effects and could be considered for further studies to provide drugs efficient in treating cancer and multidrug-resistant bacteria.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity.

Mechanism of Action

Target of Action

The compound is part of a collection of rare and unique chemicals provided to early discovery researchers .

Mode of Action

It is known that compounds with similar structures, such as indole derivatives, can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

Related compounds, such as indole derivatives, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Related compounds, such as indole derivatives, have shown a broad spectrum of biological activities .

Action Environment

It is known that environmental factors can significantly impact the effectiveness of similar compounds .